Cas no 2138236-04-9 (Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate)

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate is a quinoline-based ester derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and ethyl substituent on the quinoline ring, enhancing its reactivity for further functionalization. The ester group provides versatility for hydrolysis or transesterification, making it a valuable intermediate in synthetic chemistry. This compound exhibits stability under standard storage conditions and is compatible with a range of organic solvents. Its well-defined molecular structure allows for precise modifications, supporting its use in the development of bioactive molecules. Suitable for controlled reactions, it serves as a key building block in heterocyclic chemistry.

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate structure

2138236-04-9 structure

Product Name:Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate

CAS No:2138236-04-9

MF:C₁₄H₁₄ClNO₂

MW:263.719462871552

CID:5834356

PubChem ID:165461135

Update Time:2025-06-07

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate
- EN300-732162
- 2138236-04-9
- Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate
- Inchi： 1S/C14H14ClNO2/c1-3-9-4-5-12-11(6-9)10(7-13(15)16-12)8-14(17)18-2/h4-7H,3,8H2,1-2H3
- InChI Key： SDNKQUVNZMNNHY-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC(=O)OC)=C2C=C(C=CC2=N1)CC

Computed Properties

Exact Mass: 263.0713064g/mol
Monoisotopic Mass: 263.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 39.2Å²

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732162-1.0g	methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate	2138236-04-9		1g	$0.0	2023-06-06

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Additional information on Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate: A Comprehensive Overview

Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate (CAS No. 2138236-04-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas and has been the subject of numerous recent studies.

The chemical structure of Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate is defined by a quinoline ring system substituted with a chloro and ethyl group at positions 2 and 6, respectively, and an acetate ester moiety attached to the 4-position. This intricate arrangement imparts the compound with specific physicochemical properties that make it an interesting candidate for further investigation.

Recent research has focused on the biological activities of Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate effectively inhibits the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anti-cancer properties, Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate has also shown promise in treating inflammatory conditions. A preclinical study conducted by researchers at the University of California, San Francisco, found that this compound significantly reduces inflammation in animal models of rheumatoid arthritis. The anti-inflammatory effects are attributed to its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it demonstrates low toxicity in both in vitro and in vivo studies, making it a safe candidate for further development.

The synthesis of Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate involves a multi-step process that requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 4-bromoquinoline with ethyl acetoacetate followed by a series of reactions including bromination, substitution, and esterification. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, Methyl 2-(2-chloro-6-ethylquinolin-4-yl)acetate (CAS No. 2138236-04-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional benefits and optimize its use in clinical settings.